Cas no 143946-49-0 (4-Chloro-5,7-dimethoxyquinoline)

• Product Name: 4-Chloro-5,7-dimethoxyquinoline
• CAS No: 143946-49-0
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD12192770
• CID: 2124115
• PubChem ID: 17880472
• Update Time: 2025-03-27

4-Chloro-5,7-dimethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,7-dimethoxyquinoline
• JSOONZDJCBQKRD-UHFFFAOYSA-N
• Quinoline, 4-chloro-5,7-dimethoxy-
• RP27483
• NE46340
• AK533949
• AKOS009582521
• EN300-67747
• Z431511722
• C72717
• MFCD12192770
• DS-19104
• SCHEMBL2210144
• SB71762
• DTXSID701303404
• DA-10273
• 143946-49-0
• 837-295-8
• TFA94649
• 4-Chloro-5,7-dimethoxyquinoline

• MDL： MFCD12192770
• Inchi： 1S/C11H10ClNO2/c1-14-7-5-9-11(10(6-7)15-2)8(12)3-4-13-9/h3-6H,1-2H3
• InChI Key： JSOONZDJCBQKRD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=C(C=C(C2=1)OC)OC

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• XLogP3: 2.8

Experimental Properties

• Boiling Point: 345.1±37.0°C at 760 mmHg

4-Chloro-5,7-dimethoxyquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines